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Compound of Interest

Compound Name: Fmoc-Cys(Trt)-OPfp

Cat. No.: B557765 Get Quote

This guide provides essential safety and logistical information for the proper disposal of Fmoc-
Cys(Trt)-OPfp (Nα-Fmoc-S-trityl-L-cysteine pentafluorophenyl ester), a reagent commonly

used in solid-phase peptide synthesis. Adherence to these procedures is critical for ensuring

the safety of laboratory personnel and maintaining compliance with environmental regulations.

Hazard Profile and Safety Precautions
Fmoc-Cys(Trt)-OPfp is classified as a skin irritant and a combustible solid.[1][2] All personnel

handling this compound should wear appropriate Personal Protective Equipment (PPE),

including safety glasses with side shields, chemically resistant gloves, and a lab coat.[3] Work

should be conducted in a well-ventilated area, preferably within a chemical fume hood, to avoid

the inhalation of dust.[3]

Quantitative Data Summary
The following table summarizes key quantitative data for Fmoc-Cys(Trt)-OPfp.
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Chemical Property Value

Molecular Formula C₄₃H₃₀F₅NO₄S

Molecular Weight 751.76 g/mol [1][2]

CAS Number 115520-21-3[1][2]

Storage Temperature 2-8°C[1] or 15-25°C[2]

Appearance White to off-white powder

Hazard Class Skin Irritant 2[1][2]

Storage Class 11 - Combustible Solids[1][2]

Experimental Protocol for Disposal
The fundamental principle for the disposal of Fmoc-Cys(Trt)-OPfp and any associated

contaminated materials is to manage it as hazardous chemical waste.[4] Under no

circumstances should this compound or its solutions be disposed of down the drain.[4]

Step-by-Step Disposal Procedure:
Waste Segregation:

Do not mix Fmoc-Cys(Trt)-OPfp waste with other chemical waste streams unless

compatibility has been confirmed.[4]

Solid waste, such as contaminated weighing paper, gloves, and pipette tips, should be

collected separately in a designated container.[3][4]

Solutions containing Fmoc-Cys(Trt)-OPfp should be collected in a separate, sealed, and

properly labeled hazardous waste container.[4]

Containment of Solid Waste:

Place all solid waste contaminated with Fmoc-Cys(Trt)-OPfp into a designated, leak-proof

hazardous waste container.[3][4]
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This container must be clearly labeled as "Hazardous Waste" and include the full chemical

name: "Fmoc-Cys(Trt)-OPfp".[3][4]

Labeling and Storage:

Ensure the hazardous waste container is tightly sealed to prevent leaks or spills.[4]

Store the container in a designated, well-ventilated, and secure area away from

incompatible materials.[3][4] This area should be clearly marked as a hazardous waste

accumulation site.[4]

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the collection and proper disposal of

the waste.[3][4]

Provide a complete and accurate description of the waste to the disposal personnel.

Spill Management
In the event of a small spill, and if it is safe to do so, contain the spill using an absorbent

material.[4] Sweep up the material and place it in the designated hazardous waste container.[4]

For large spills, evacuate the area and immediately contact your institution's EHS or

emergency response team.[4]

Visualized Workflows
The following diagrams illustrate the decision-making process and the operational workflow for

the proper disposal of Fmoc-Cys(Trt)-OPfp.
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Fmoc-Cys(Trt)-OPfp Waste Assessment

Identify Fmoc-Cys(Trt)-OPfp Waste

Is the waste solid?

Is the waste liquid?

No

Place in labeled,
sealed solid hazardous

waste container.

Yes

Is it a contaminated item?
(e.g., gloves, paper)

No

Place in labeled,
sealed liquid hazardous

waste container.

Yes

Double bag in clear plastic bags
and label as hazardous waste.

Yes

Store in designated hazardous
waste area with

secondary containment.

No

Contact EHS for disposal.

Click to download full resolution via product page

Caption: Decision tree for the segregation and initial containment of Fmoc-Cys(Trt)-OPfp
waste.
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Operational Disposal Plan

1. Preparation
- Don appropriate PPE

- Prepare labeled waste containers

2. Waste Segregation
- Separate solid, liquid, and

sharps contaminated with the chemical

3. Containment
- Place waste in appropriate

sealed and leak-proof containers

4. Labeling
- Affix 'Hazardous Waste' label

- Include full chemical name and date

5. Secure Storage
- Store in a designated, ventilated,

and secure area

6. Arrange Pickup
- Contact EHS or licensed contractor

for waste collection

Click to download full resolution via product page

Caption: Step-by-step workflow for the safe disposal of Fmoc-Cys(Trt)-OPfp.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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